1,2-Cyclohexanediol

• IUPAC Name: cyclohexane-1,2-diol
• InChI: InChI=1S/C6H12O2/c7-5-3-1-2-4-6(5)8/h5-8H,1-4H2
• InChI Key: PFURGBBHAOXLIO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)O)O
• Molecular Formula: C6H12O2
• DSSTOX Substance ID: DTXSID50871843
• Molecular Weight: 116.16 g/mol
• CAS RN: 931-17-9, 54383-22-1, 1792-81-0, 1460-57-7

Description

1,2-Cyclohexanediol is a chemical compound that can exist in either cis or trans isomers. It is found in castoreum and is a metabolite of cyclohexene oxide and other such compounds. It has a molecular formula of C6H12O2.

Synthesis Analysis

1,2-Cyclohexanediol can be synthesized by the reaction of grignard reagent and cyclohexanone. The product is then dehydrated to give 1-cyclohexyl-1,2-cyclohexene. cis-1,2-Cyclohexanediol is obtained by the oxidization of 1-cyclohexyl-cyclohexene with hydrogen peroxide.

Molecular Structure Analysis

The molecular formula of 1,2-Cyclohexanediol is C6H12O2. It has a molecular weight of 116.158 Da and a mono-isotopic mass of 116.083733 Da.

Chemical Reactions Analysis

1,2-Cyclohexanediol can participate in various reactions such as dehydration, halogenation, dehydrogenation, and esterification. It can also be converted to catechol by Ni-, Pd-, and Cu-based catalysts. The hydrolysis of cyclohexene oxide to 1,2-Cyclohexanediol is endothermic and the increase of temperature is beneficial to the conversion from dynamics and thermodynamics.

Physical And Chemical Properties Analysis

1,2-Cyclohexanediol has a density of 1.2±0.1 g/cm3, a boiling point of 236.7±8.0 °C at 760 mmHg, and a flash point of 114.3±13.0 °C. It has 2 H bond acceptors, 2 H bond donors, and 0 freely rotating bonds.

Scientific Research Applications

• Catalysis in Synthesis of Sulfides : cis-1,2-Cyclohexanediol has been used as an effective bidentate O-donor ligand in a Cu-catalytic system, facilitating the synthesis of aryl, heteroaryl, and vinyl sulfides. This system shows high efficiency in stereo- and regiospecific synthesis, with yields generally between 75-98% (Kabir et al., 2010).

• Oxidation Processes : trans-1,2-Cyclohexanediol can be efficiently synthesized from cyclohexene oxidation using hydrogen peroxide, offering a practical approach for industrial production with high atom-economic properties and eco-friendly processes (Yu et al., 2014).

• Green Synthesis Routes : 1,2-Cyclohexanediol has been synthesized via green processes, like hydrolysis of cyclohexene oxide and direct dihydroxylation of cyclohexene, using zeolites as catalysts under solvent-free conditions. These routes aim to establish environmentally friendly synthesis methods (Lei et al., 2016).

• Continuous Flow Synthesis : The synthesis of trans-1,2-cyclohexanediol in a continuous flow microreactor has been compared with standard glassware, showing advantages like higher reagent concentration, faster reaction rate, and higher purity product (Hartung et al., 2007).

• Oxidation over Metal Oxide Catalysts : The oxidation of cyclohexene to synthesize trans-1,2-cyclohexanediol using t-butyl hydrogen peroxide as oxidant and MoO3 as catalyst has been studied, showing high efficiency and selectivity (Zhang et al., 2009).

• Dehydrogenation Catalyst Research : Research progress in dehydrogenation catalysts for 1,2-cyclohexanediol, focusing on Pd and Ni catalysts, has been reviewed. This research is relevant for the synthesis of pyrocatechol from 1,2-cyclohexanediol (Zhao, 2007).

Mechanism of Action

Target of Action

1,2-Cyclohexanediol primarily targets the carbon-carbon double bond in organic compounds . The compound acts as an electrophile, reacting with the nucleophilic carbon-carbon double bond .

Mode of Action

The mode of action of 1,2-Cyclohexanediol involves a concerted reaction with a four-part, circular transition state . The electrophilic oxygen atom of 1,2-Cyclohexanediol interacts with the nucleophilic carbon-carbon double bond, resulting in the formation of an oxacyclopropane ring . This process is part of the epoxidation and hydroxylation of alkenes .

Biochemical Pathways

1,2-Cyclohexanediol is involved in the oxidation of alkenes, specifically in the epoxidation and hydroxylation processes . It is also used in the hydrolysis of cyclohexene oxide, a reaction that can be catalyzed by zeolites under solvent-free conditions . The product of this reaction is 1,2-Cyclohexanediol .

Result of Action

The result of the action of 1,2-Cyclohexanediol is the formation of an oxacyclopropane ring, also known as an epoxide ring . This ring can be further reacted to form anti-vicinal diols . Additionally, 1,2-Cyclohexanediol can be converted to catechol, an important fine chemical, by Ni-, Pd-, and Cu-based catalysts .

Action Environment

The action of 1,2-Cyclohexanediol can be influenced by environmental factors. For instance, the hydrolysis of cyclohexene oxide to 1,2-Cyclohexanediol can be carried out under solvent-free conditions, making it a green route for the synthesis of 1,2-Cyclohexanediol . Furthermore, the compound is likely to be mobile in the environment due to its water solubility .

Safety and Hazards

1,2-Cyclohexanediol should be handled with care. Avoid contact with skin, eyes, and clothing. Do not ingest or breathe dust. Keep away from heat and sources of ignition.

Future Directions

Research on 1,2-Cyclohexanediol is ongoing, with studies focusing on its synthesis and potential applications. For example, there is interest in the direct oxidation of cyclohexene to 1,2-Cyclohexanediol using H2O2 as the oxidant. Additionally, the preparation of 1,2-Cyclohexanediol has drawn wide attention due to its potential use in the production of polyester, drugs, plasticizer, pesticides, and more.